N-(2,4-dimethoxyphenyl)-2-(trifluoromethyl)benzamide

• Molecular Formula: C16H14F3NO3
• Molecular Weight: 325.28 g/mol
• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C16H14F3NO3/c1-22-10-7-8-13(14(9-10)23-2)20-15(21)11-5-3-4-6-12(11)16(17,18)19/h3-9H,1-2H3,(H,20,21)
• InChI Key: RMMCXHPJTQUUGI-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)NC(=O)C2=CC=CC=C2C(F)(F)F)OC

Description

N-(2,4-dimethoxyphenyl)-2-(trifluoromethyl)benzamide, commonly known as DMTF, is a synthetic compound that has gained interest in scientific research due to its potential pharmacological properties. DMTF belongs to the class of benzamides and has a molecular formula of C16H14F3NO3.

Mechanism of Action

The exact mechanism of action of DMTF is not fully understood, but it is believed to act as an antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is involved in memory and learning processes. DMTF may also have an effect on the gamma-aminobutyric acid (GABA) system, which is involved in the regulation of anxiety and mood.
Biochemical and Physiological Effects
Studies have shown that DMTF has a variety of biochemical and physiological effects, including reducing oxidative stress and inflammation in the brain, improving memory and cognitive function, and reducing anxiety and depression-like behaviors in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using DMTF in lab experiments is its relatively low toxicity compared to other compounds with similar pharmacological properties. However, DMTF has limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on DMTF. One area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand the mechanism of action of DMTF and its effects on the NMDA and GABA systems. Finally, more studies are needed to determine the optimal dosage and administration of DMTF for therapeutic use.
Conclusion
In conclusion, DMTF is a synthetic compound with potential pharmacological properties that has gained interest in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential therapeutic uses of DMTF and its mechanism of action.

Synthesis Methods

DMTF can be synthesized through a multi-step reaction process, which involves the coupling of 2,4-dimethoxybenzoyl chloride and 2-(trifluoromethyl)aniline in the presence of a base such as potassium carbonate. The resulting intermediate is then treated with an acid such as hydrochloric acid to yield the final product, DMTF.

Scientific Research Applications

DMTF has been studied for its potential pharmacological properties, particularly its effects on the central nervous system. It has been found to have potential as a neuroprotective agent, as well as a potential treatment for various neurological disorders such as Alzheimer's disease and Parkinson's disease.